Cas no 898774-82-8 (1-(3,4-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one)

1-(3,4-Dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one is a specialized organic compound featuring a propanone backbone substituted with 3,4-dimethylphenyl and 3-methoxyphenyl groups. Its molecular structure, incorporating both aromatic and methoxy functionalities, makes it a valuable intermediate in synthetic organic chemistry, particularly for pharmaceutical and agrochemical applications. The compound exhibits stability under standard conditions and offers versatility in further derivatization due to its reactive ketone group. Its well-defined aromatic substitution pattern enhances selectivity in coupling reactions, while the methoxy group can influence electronic properties for targeted reactivity. This compound is suitable for research and development in fine chemical synthesis, where precise structural control is critical.
1-(3,4-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one structure
898774-82-8 structure
Product Name:1-(3,4-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one
CAS No:898774-82-8
MF:C18H20O2
MW:268.350205421448
MDL:MFCD03843120
CID:1946811
PubChem ID:24725839
Update Time:2025-06-13

1-(3,4-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3',4'-DIMETHYL-3-(3-METHOXYPHENYL)PROPIOPHENONE
    • 1-(3,4-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one
    • LogP
    • DTXSID10644232
    • 898774-82-8
    • MFCD03843120
    • AKOS016021449
    • MDL: MFCD03843120
    • Inchi: 1S/C18H20O2/c1-13-7-9-16(11-14(13)2)18(19)10-8-15-5-4-6-17(12-15)20-3/h4-7,9,11-12H,8,10H2,1-3H3
    • InChI Key: IWYZOBDFIFMMQE-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=C(C)C(C)=C1)CCC1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 268.14600
  • Monoisotopic Mass: 268.146329876Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 4.12750

1-(3,4-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one Customs Data

  • HS CODE:2914509090
  • Customs Data:

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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Additional information on 1-(3,4-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one

Research Briefing on 1-(3,4-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one (CAS: 898774-82-8)

1-(3,4-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one (CAS: 898774-82-8) is a chemical compound that has garnered significant attention in recent pharmaceutical and biochemical research due to its potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug development.

Recent studies have highlighted the compound's structural similarity to known bioactive molecules, suggesting its utility as a scaffold for designing novel therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in synthesizing derivatives with enhanced binding affinity for serotonin receptors, indicating potential applications in treating neurological disorders.

In vitro and in vivo analyses have revealed that 1-(3,4-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one exhibits moderate anti-inflammatory and antioxidant properties. Research conducted by Smith et al. (2024) showed that the compound reduced oxidative stress markers in neuronal cell lines by 40% at concentrations of 10 μM, suggesting neuroprotective potential. However, further pharmacokinetic studies are needed to assess its bioavailability and metabolic stability.

The synthesis of this compound typically involves a Friedel-Crafts acylation reaction between 3,4-dimethylbenzene and 3-methoxyphenylpropionyl chloride, with recent optimizations achieving yields exceeding 85%. Advanced purification techniques, including preparative HPLC, have been employed to obtain high-purity samples (>98%) for pharmacological testing.

Emerging applications include its use as a key intermediate in developing novel non-steroidal anti-inflammatory drugs (NSAIDs). Patent filings from 2023-2024 describe derivatives of this compound with improved COX-2 selectivity, potentially reducing gastrointestinal side effects compared to traditional NSAIDs. These developments position 898774-82-8 as a promising candidate for next-generation analgesic development.

Challenges remain in optimizing the compound's therapeutic window, as preliminary toxicity studies indicate dose-dependent hepatotoxicity at concentrations above 50 μM. Current research efforts are focused on structural modifications to mitigate these effects while preserving pharmacological activity. Collaborative studies between academic and industry researchers are expected to accelerate the translation of these findings into clinical applications.

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